Cas no 2034252-53-2 (4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine)

• Product Name: 4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine
• CAS No: 2034252-53-2
• MF: C₁₉H₂₅N₃O₃S
• MW: 375.485103368759
• CID: 5332770
• Update Time: 2025-07-19

4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-((1-((2,5-dimethylphenyl)sulfonyl)piperidin-3-yl)oxy)-2,6-dimethylpyrimidine
• 4-[1-(2,5-dimethylphenyl)sulfonylpiperidin-3-yl]oxy-2,6-dimethylpyrimidine
• 4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine

• Inchi： 1S/C19H25N3O3S/c1-13-7-8-14(2)18(10-13)26(23,24)22-9-5-6-17(12-22)25-19-11-15(3)20-16(4)21-19/h7-8,10-11,17H,5-6,9,12H2,1-4H3
• InChI Key： MYYQIVXFRMBPAX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1CCCC(C1)OC1C=C(C)N=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 565
• XLogP3: 3.4
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine

4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine (CAS No. 2034252-53-2): A Comprehensive Overview

4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine (CAS No. 2034252-53-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine is composed of a pyrimidine core substituted with a piperidine ring and a 2,5-dimethylbenzenesulfonyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a valuable candidate for drug development. The pyrimidine scaffold is well-known for its bioactivity and has been extensively studied in the context of anticancer and anti-inflammatory agents.

The synthesis of 4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine typically involves multi-step reactions. One common approach is to start with the preparation of the piperidine derivative by reacting 1-(2,5-dimethylbenzenesulfonyl)piperidin-3-ol with an appropriate protecting group. Subsequently, the protected piperidine is coupled with 4-hydroxy-2,6-dimethylpyrimidine using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). The final step involves deprotection to yield the desired compound. This synthetic route has been optimized to achieve high yields and purity levels.

In terms of biological activities, recent studies have highlighted the potential of 4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine as an effective inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, this compound exhibits potent antioxidant properties, which may contribute to its overall therapeutic efficacy.

Preclinical studies have also demonstrated that 4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine has low toxicity and good pharmacokinetic profiles. These attributes are crucial for its potential use in drug formulations. Animal models have shown that the compound can effectively reduce inflammation and oxidative stress without causing significant adverse effects. These findings suggest that it may be a promising candidate for further clinical evaluation.

The therapeutic potential of 4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine extends beyond inflammation and oxidative stress. Recent research has explored its antitumor properties in various cancer cell lines. Studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings open up new avenues for its application in cancer therapy.

In conclusion, 4-{[1-(2,5-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine (CAS No. 2034252-53-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an anti-inflammatory agent and its antitumor properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.